![molecular formula C16H11FN2O3 B2360348 2-(1,3-dioxoisoindol-2-yl)-N-(4-fluorophenyl)acetamide CAS No. 177206-60-9](/img/structure/B2360348.png)
2-(1,3-dioxoisoindol-2-yl)-N-(4-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1,3-dioxoisoindol-2-yl)-N-(4-fluorophenyl)acetamide, commonly known as Compound X, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.
Scientific Research Applications
Synthesis and Pharmacological Properties
Anticonvulsant Properties : This compound has been studied for its anticonvulsant properties. For instance, Kamiński et al. (2011) described the synthesis and anticonvulsant properties of new acetamide derivatives of phthalimide, including 2-(1,3-dioxoisoindolin-2-yl)-N-(4-fluorophenyl)acetamide. This research highlights its efficacy in maximal electroshock (MES) seizure tests in mice (Kamiński, Obniska, Wiklik, & Atamanyuk, 2011).
Antidepressant Activity : Xie et al. (2013) synthesized derivatives of this compound and tested their antidepressant activities using Porsolt’s behavioural despair (forced swimming test) in mice. Certain derivatives showed significant reduction in immobility times, suggesting potential antidepressant effects (Xie, Tang, Pan, & Guan, 2013).
Biological and Chemical Properties
Inhibitory Activities : A study by Koppireddi et al. (2014) reported on the synthesis of acetamide derivatives and their evaluation for α-glucosidase inhibitory activity. This indicates potential applications in diabetes management (Koppireddi, Avula, Tiwari, Ali, & Yadla, 2014).
Anti-Inflammatory Agents : Nikalje, Hirani, & Nawle (2015) synthesized and evaluated derivatives for anti-inflammatory activity, showing promising results in both in vitro and in vivo models (Nikalje, Hirani, & Nawle, 2015).
Advanced Applications
Radioligand Imaging : Dollé et al. (2008) discussed the use of a related compound, DPA-714, as a selective radioligand for imaging the translocator protein with PET, indicating potential applications in neuroimaging (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).
Antimicrobial Activity : Badiger, Mulla, Khazi, & Khazi (2013) synthesized derivatives and evaluated their antimicrobial activity, demonstrating effectiveness against certain bacterial and fungal strains (Badiger, Mulla, Khazi, & Khazi, 2013).
properties
IUPAC Name |
2-(1,3-dioxoisoindol-2-yl)-N-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11FN2O3/c17-10-5-7-11(8-6-10)18-14(20)9-19-15(21)12-3-1-2-4-13(12)16(19)22/h1-8H,9H2,(H,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOHQGZQTWKXNEZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)CC(=O)NC3=CC=C(C=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11FN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.